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Compound of Interest

Compound Name: Undecane-1,4-diol

Cat. No.: B15342853

For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecane-1,4-diol, a long-chain aliphatic diol, is a versatile chemical intermediate with
applications in various fields, including polymer synthesis and as a building block for specialty
chemicals. Its thermal stability is a critical parameter influencing its suitability for high-
temperature applications and its shelf-life during storage. This technical guide provides a
comprehensive overview of the thermal stability and degradation profile of Undecane-1,4-diol,
based on available data and analysis of analogous compounds. While specific experimental
data for Undecane-1,4-diol is limited, this guide extrapolates from closely related long-chain
diols to provide a robust understanding of its expected thermal behavior.

Physicochemical Properties

A summary of the key physical and chemical properties of Undecane-1,4-diol is presented in
Table 1. These properties provide a baseline for understanding its behavior under thermal

stress.

Table 1: Physicochemical Properties of Undecane-1,4-diol
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Property Value Reference
Molecular Formula C11H2402 [1]
Molecular Weight 188.31 g/mol [1]
Boiling Point 293 °C at 760 mmHg [1]
Melting Point 52 °C (estimate) [1]
Flash Point 130.7 °C [1]
Density 0.916 g/cm?3 [1]

Thermal Stability Profile

Undecane-1,4-diol is reported to exhibit excellent thermal stability and low volatility, which
makes it suitable for applications requiring high temperatures[1]. While a specific
thermogravimetric analysis (TGA) curve for Undecane-1,4-diol is not publicly available, the
thermal behavior of analogous long-chain a,w-diols such as 1,10-decanediol and 1,12-
dodecanediol can provide valuable insights.

Generally, the thermal decomposition of long-chain aliphatic diols in an inert atmosphere
occurs at temperatures above 200 °C. The stability is influenced by the chain length and the
position of the hydroxyl groups. The presence of hydroxyl groups can lead to intermolecular
hydrogen bonding, which can increase the thermal stability compared to their corresponding
alkanes.

Based on data for similar diols, the expected thermal decomposition profile for Undecane-1,4-
diol is summarized in Table 2. These values should be considered estimates and require
experimental verification.

Table 2: Estimated Thermal Decomposition Data for Undecane-1,4-diol
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Parameter Estimated Value

Onset Decomposition Temperature (T_onset) 200 - 230 °C

Temperature at Maximum Decomposition Rate
250 - 280 °C

(T_max)

End of Decomposition Temperature > 300 °C

Probable Thermal Degradation Pathways

The thermal degradation of Undecane-1,4-diol is expected to proceed through several
potential pathways, primarily involving the cleavage of C-C and C-O bonds. The presence of

hydroxyl groups introduces specific reaction channels.

A simplified logical relationship of the potential degradation process is outlined below:

Unsaturated Alcohol/Ether

\
Heat Dehydration >| Water
A
Undecane-1,4-diol = = >| Oxidation >| Aldehyde/Ketone
High H =
1gh Heat C-C Bond Cleavage - Shorter Chain Fragments
9 “| (Alcohols, Aldehydes, Alkanes)
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Caption: Potential thermal degradation pathways of Undecane-1,4-diol.

In an inert atmosphere, the primary degradation mechanism is likely to be dehydration, leading
to the formation of unsaturated alcohols or cyclic ethers, and the release of water. At higher
temperatures, C-C bond cleavage will occur, resulting in the formation of a variety of smaller
volatile organic compounds.

In the presence of oxygen, oxidative degradation will become significant. This process typically
initiates at lower temperatures than thermal degradation in an inert atmosphere and involves
the formation of hydroperoxides, which then decompose to form aldehydes, ketones, and
carboxylic acids.

Experimental Protocols

To experimentally determine the thermal stability and degradation profile of Undecane-1,4-diol,
the following methodologies are recommended.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a fundamental technique to quantify the thermal stability of a
material by measuring its mass change as a function of temperature in a controlled
atmosphere.

Experimental Workflow for TGA:
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Sample Preparation

Weigh 5-10 mg of
Undecane-1,4-diol

Y

Place in a TGA pan
(e.g., alumina, platinum)

Instrument Setup

Load sample into
TGA instrument

Y
Set atmosphere:

- Inert (N2, Ar) at 20-50 mL/min

- Oxidative (Air) at 20-50 mL/min

Y

Program temperature ramp:
- Equilibrate at 30 °C
- Ramp at 10 °C/min to 600 °C

Data Analysis
Y

Record mass loss vs. temperature

\4

Plot TGA curve
(% weight vs. Temperature)

\4

Calculate derivative (DTG) curve

\4

Determine T_onset, T_max,
and residual mass

Click to download full resolution via product page

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).
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Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is used to measure the heat flow associated with thermal
transitions in a material as a function of temperature. This can be used to determine melting

point, crystallization temperature, and glass transition temperature.

Experimental Workflow for DSC.:
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Sample Preparation

Weigh 2-5 mg of
Undecane-1,4-diol

Y

Seal in a hermetic
DSC pan

Instrument Setup
Y

Load sample and reference
pans into DSC

Y

Set inert atmosphere (N2)
at 20-50 mL/min

Y

Program temperature cycle:
- Equilibrate at 0 °C
- Ramp at 10 °C/min to 100 °C
- Cool at 10 °C/min to 0 °C
- Ramp at 10 °C/min to 100 °C (2nd heating)

Data Analysis
Y

Record heat flow vs. temperature

Y
Plot DSC thermogram

Y

Determine melting point (T_m)
and enthalpy of fusion (AH_f)

Click to download full resolution via product page

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC).
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Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
To identify the specific degradation products, Py-GC-MS is the method of choice. This

technique involves thermally decomposing the sample in an inert atmosphere and then
separating and identifying the volatile fragments.

Experimental Protocol for Py-GC-MS:

Sample Preparation: A small amount of Undecane-1,4-diol (typically in the microgram
range) is placed in a pyrolysis sample cup.

o Pyrolysis: The sample is rapidly heated to a set temperature (e.g., 300 °C, 400 °C, 500 °C) in
the pyrolyzer, which is interfaced with the GC inlet. The pyrolysis is carried out in an inert gas
stream (e.g., Helium).

e Gas Chromatography (GC): The volatile pyrolysis products are swept into the GC column,
where they are separated based on their boiling points and interactions with the stationary
phase. A typical GC program would involve an initial temperature hold followed by a ramp to
a final temperature.

e Mass Spectrometry (MS): The separated components eluting from the GC column are
introduced into the mass spectrometer. The MS ionizes the molecules and fragments them
into characteristic patterns, which are used to identify the structure of the degradation
products by comparing the obtained mass spectra with spectral libraries.

Conclusion

Undecane-1,4-diol is a thermally stable long-chain diol, making it a viable candidate for
applications that involve elevated temperatures. While specific quantitative data on its thermal
decomposition is not readily available, analysis of similar compounds suggests that it is stable
up to approximately 200 °C. The primary degradation pathways are expected to be dehydration
and C-C bond cleavage, with oxidation being a significant factor in the presence of air. For a
precise determination of its thermal properties and degradation products, the experimental
protocols outlined in this guide, particularly TGA, DSC, and Py-GC-MS, should be employed.
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The data generated from these analyses will be critical for ensuring the safe and effective use
of Undecane-1,4-diol in research, development, and manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of Hastl
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